Cas no 898750-07-7 ( )
structure
Product Name:
CAS No:898750-07-7
MF:C16H14ClFO
MW:276.733167171478
CID:993916
PubChem ID:24726542
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-5-fluorophenyl)-1-(3-methylphenyl)propan-1-one
- 3-(3-CHLORO-5-FLUOROPHENYL)-3'-METHYLPROPIOPHENONE
- DTXSID70644935
- AKOS016022203
- 898750-07-7
- MFCD03843921
- 3-(3-Chloro-5-fluorophenyl)-1-(3-methylphenyl)-1-propanone
-
-
- MDL： MFCD03843921
- Inchi： 1S/C16H14ClFO/c1-11-3-2-4-13(7-11)16(19)6-5-12-8-14(17)10-15(18)9-12/h2-4,7-10H,5-6H2,1H3
- InChI Key： VUSIZCINELIVHE-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC=C(C)C=1)=O)F
Computed Properties
- Exact Mass: 276.07200
- Monoisotopic Mass: 276.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 394.6°C at 760 mmHg
- Flash Point: 192.4°C
- Refractive Index: 1.565
- PSA: 17.07000
- LogP: 4.60300
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AH92298-1g |
3-(3-Chloro-5-fluorophenyl)-3'-methylpropiophenone |
898750-07-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92298-2g |
3-(3-Chloro-5-fluorophenyl)-3'-methylpropiophenone |
898750-07-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92298-5g |
3-(3-Chloro-5-fluorophenyl)-3'-methylpropiophenone |
898750-07-7 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620712-1g |
3-(3-Chloro-5-fluorophenyl)-1-(m-tolyl)propan-1-one |
898750-07-7 | 98% | 1g |
￥7728.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620712-2g |
3-(3-Chloro-5-fluorophenyl)-1-(m-tolyl)propan-1-one |
898750-07-7 | 98% | 2g |
￥11583.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620712-5g |
3-(3-Chloro-5-fluorophenyl)-1-(m-tolyl)propan-1-one |
898750-07-7 | 98% | 5g |
￥28948.00 | 2024-04-26 |
Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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